Cas no 1850229-17-2 (5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid structure
1850229-17-2 structure
Product Name:5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1850229-17-2
MF:C8H10N2O3
MW:182.176601886749
CID:5707210
PubChem ID:130947709
Update Time:2023-10-15

5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
    • 1850229-17-2
    • 5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylicacid
    • EN300-1120174
    • CID 130947709
    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-ethylcyclopropyl)-
    • Inchi: 1S/C8H10N2O3/c1-2-4-3-5(4)7-9-6(8(11)12)10-13-7/h4-5H,2-3H2,1H3,(H,11,12)
    • InChI Key: CFZUZFZFRUCOJR-UHFFFAOYSA-N
    • SMILES: O1C(C2CC2CC)=NC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 352.7±25.0 °C(Predicted)
  • pka: 2.88±0.10(Predicted)

5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

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